Cas no 295803-03-1 (Tetracosanamide,N-[(1S,2S,3R,7E)-2,3-dihydroxy-1-(hydroxymethyl)-7-heptadecen-1-yl]-2-hydroxy-,(2R)-)

Tetracosanamide,N-[(1S,2S,3R,7E)-2,3-dihydroxy-1-(hydroxymethyl)-7-heptadecen-1-yl]-2-hydroxy-,(2R)- structure

295803-03-1 structure

Product Name:Tetracosanamide,N-[(1S,2S,3R,7E)-2,3-dihydroxy-1-(hydroxymethyl)-7-heptadecen-1-yl]-2-hydroxy-,(2R)-

CAS No:295803-03-1

Molecular Formula:C₄₂H₈₃NO₅

Molecular Weight:682.11200

CID:238980

PubChem ID:76312320

Tetracosanamide,N-[(1S,2S,3R,7E)-2,3-dihydroxy-1-(hydroxymethyl)-7-heptadecen-1-yl]-2-hydroxy-,(2R)- Properties

Names and Identifiers

- Tetracosanamide,N-[(1S,2S,3R,7E)-2,3-dihydroxy-1-(hydroxymethyl)-7-heptadecen-1-yl]-2-hydroxy-,(2R)-
- (2R)-2-Hydroxy-N-[(2S,3S,4R,8E)-1,3,4-trihydroxy-8-octadecen-2-yl ]tetracosanamide
- Gynuramide II
- Tetracosanamide,N-[(1S,2S,3R,7E)-2,3-dihydroxy-1-(hydroxymethyl)-7-heptadecen-1-yl]-2-hydroxy-...
- (2S,3S,4R,8E)-2-N-(2'-Hydroxytetracosanoyl)heptadecasphinga-8-ene
- Tetracosanamide,N-[(1S,2S,3R,7E)-2,3-dihydroxy-1-(hydroxymethyl)-7-heptadecenyl]-2-hydroxy-,(2R)- (9CI)
- [ "" ]
- 52KEP8TZ2W
- CHEMBL2268778
- FS-9726
- (2R)-2-hydroxy-N-[(E, 2S, 3S, 4R)-1, 3, 4-trihydroxyoctadec-8-en-2-yl]tetracosanamide
- (2S,3S,4R,8E)-2[(2'R-2'-Hydroxylignoceranoylamino]octadec-8-ene-1,3,4-triol
- 295803-03-1
- (2S,3S,4R,8E)-2((2'R-2'-Hydroxylignoceranoylamino)octadec-8-ene-1,3,4-triol
- UNII-52KEP8TZ2W
- (2R)-N-((1S,2S,3R,7E)-2,3-Dihydroxy-1-(hydroxymethyl)-7-heptadecen-1-yl)-2-hydroxytetracosanamide
- AKOS040761811
- Tetracosanamide, N-((1S,2S,3R,7E)-2,3-dihydroxy-1-(hydroxymethyl)-7-heptadecen-1-yl)-2-hydroxy-, (2R)-
- Tetracosanamide, N-[(1S,2S,3R,7E)-2,3-dihydroxy-1-(hydroxymethyl)-7-heptadecen-1-yl]-2-hydroxy-, (2R)-
- (2R)-2-hydroxy-N-[(E,2S,3S,4R)-1,3,4-trihydroxyoctadec-8-en-2-yl]tetracosanamide
- InChIKey： BIVGPKIBTGZJJH-BMAQVQEHSA-N
- Inchi： InChI=1S/C42H83NO5/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-40(46)42(48)43-38(37-44)41(47)39(45)35-33-31-29-27-25-16-14-12-10-8-6-4-2/h27,29,38-41,44-47H,3-26,28,30-37H2,1-2H3,(H,43,48)/b29-27+/t38-,39+,40+,41-/m0/s1
- SMILES： CCCCCCCCCCCCCCCCCCCCCC[C@H](C(N[C@H]([C@@H]([C@@H](CCC/C=C/CCCCCCCCC)O)O)CO)=O)O

Computed Properties

Exact Mass: 681.62700
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 38
Monoisotopic Mass: 681.627
Heavy Atom Count: 48
Complexity: 687
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 14.9
Topological Polar Surface Area: 110A^2

Experimental Properties

LogP: 11.01630
PSA: 110.02000
Boiling Point: 799.2±60.0 °C at 760 mmHg
Vapor Pressure: 0.0±6.4 mmHg at 25°C
Flash Point: 437.2±32.9 °C
Color/Form: Powder
Density: 1.0±0.1 g/cm3

Tetracosanamide,N-[(1S,2S,3R,7E)-2,3-dihydroxy-1-(hydroxymethyl)-7-heptadecen-1-yl]-2-hydroxy-,(2R)- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB38220-5mg	Gynuramide II	295803-03-1	97.0%	5mg	$302.00	2024-04-20
TargetMol Chemicals	TN4176-5 mg	Gynuramide II	295803-03-1	98%	5mg	￥ 1,660
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	G43410-5mg	(2R)-2-Hydroxy-N-[(2S,3S,4R,8E)-1,3,4-trihydroxy-8-octadecen-2-yl ]tetracosanamide	295803-03-1	,HPLC≥98%	5mg	¥2560.0	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4176-1 mg	Gynuramide II	295803-03-1		1mg	￥1315.00	2022-04-26